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Compound of Interest

Compound Name: Tetraammineplatinum(ll) nitrate

Cat. No.: B1205162

This guide provides a comprehensive overview of the crystal structure of
tetraammineplatinum(ll) nitrate, --INVALID-LINK--2, tailored for researchers, scientists, and
professionals in drug development. The document details the crystallographic data,
experimental methodologies for its synthesis and structural determination, and a visualization
of its synthesis pathway.

Introduction

Tetraammineplatinum(ll) nitrate is an inorganic coordination compound with the chemical
formula --INVALID-LINK--2. It consists of a central platinum(ll) ion coordinated to four ammonia
ligands, forming a square planar complex cation, with two nitrate anions providing charge
balance.[1] This compound is of significant interest as a precursor for the synthesis of platinum-
based catalysts and other platinum compounds.[1] Its high water solubility and the absence of
halide ligands make it a versatile starting material in various chemical applications.[1]
Understanding its crystal structure is fundamental to elucidating its chemical and physical
properties and for its application in materials science and catalysis.

Crystal Structure and Quantitative Data

A single-crystal X-ray diffraction study has revealed the precise atomic arrangement within
tetraammineplatinum(ll) nitrate. The compound crystallizes in a well-defined three-
dimensional framework built from the planar-square [Pt(NHs)4]?* cations and the nitrate anions.
These ions are interconnected by a network of N-H---O hydrogen bonds.[2] The platinum atoms
are located at inversion centers, a key feature of the crystal lattice.[2]
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Tetraammineplatinum(ll) nitrate is isostructural with its palladium analogue, --INVALID-LINK--
2.[2]

The key crystallographic data for tetraammineplatinum(ll) nitrate are summarized in the table

below.
Parameter Value
Chemical Formula H12NeOsPt
Formula Weight 387.21 g/mol
Crystal System Monoclinic
Space Group P2i/c
a 6.883(3) A
b 10.590(4) A
c 7.904(3) A
B 110.13(4)°
Volume 541.1(4) A3
A 2
Density (calculated) 2.376 g/cm3
Pt-N Bond Lengths 2.0471(16) A, 2.0519(15) A
N-Pt-N Angles 89.24°

Note: The crystallographic data presented here is based on the findings reported in the single-
crystal X-ray diffraction study.[2]

Experimental Protocols

A common and effective method for the synthesis of tetraammineplatinum(ll) nitrate involves
a multi-step process starting from potassium tetrachloroplatinate(ll) (K2PtCls). This route avoids
the challenging preparation of the [Pt(NHs)2Clz] intermediate.[2]
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The general synthetic procedure is as follows:

e Formation of cis-diiododiammineplatinum(ll): Potassium tetrachloroplatinate(ll) is reacted
with potassium iodide (KI) and ammonia (NHs) to yield the intermediate, cis-[Pt(NHs)z12].

e Reaction with Silver Nitrate: The cis-[Pt(NHs)z12] intermediate is then reacted with silver
nitrate (AgNOs). This reaction results in the precipitation of silver iodide (Agl) and the
formation of the diaqua complex, cis-[Pt(NHs)z diaqua complex, cis-[Pt(NHs)2

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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